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Compound of Interest

Compound Name: 3-Chloro-2-methoxyaniline

Cat. No.: B1345702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for 3-Chloro-2-methoxyaniline (CAS No. 51114-68-2). The information

presented herein is crucial for ensuring the safe use of this compound in research and

development settings. While a complete 16-section Safety Data Sheet (SDS) for this specific

chemical is not readily available in public domains, this guide synthesizes available data from

multiple sources to offer a robust safety profile.

Core Safety and Hazard Information
3-Chloro-2-methoxyaniline is classified as a hazardous substance. The Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) provides a clear warning of its

potential health effects.[1][2]

Table 1: GHS Classification

Hazard Class Category

Skin Irritation 2

Eye Irritation 2

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory tract irritation)
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Hazard Statements (H-Statements):

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements (P-Statements):

A comprehensive list of precautionary statements is provided in the handling and emergency

procedures sections of this guide.

Physicochemical Properties
Understanding the physical and chemical properties of 3-Chloro-2-methoxyaniline is

fundamental to its safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value

CAS Number 51114-68-2

Molecular Formula C₇H₈ClNO

Molecular Weight 157.60 g/mol

Appearance Data not available

Odor Data not available

Melting Point Data not available

Boiling Point Data not available

Flash Point Not applicable

Solubility Data not available
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Adherence to strict handling and storage protocols is paramount to minimize exposure and

ensure a safe working environment.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Chloro-2-methoxyaniline:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: In case of inadequate ventilation or the potential for aerosol

generation, a NIOSH-approved respirator with an appropriate cartridge is recommended.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Storage
Store in a tightly closed container in a dry and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Diagram 1: Standard Laboratory Handling Workflow for 3-Chloro-2-methoxyaniline
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Caption: Workflow for safe handling of 3-Chloro-2-methoxyaniline in a lab.
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Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek medical attention if irritation persists.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill Response
Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

suitable container for hazardous waste disposal.

Large Spills: Evacuate the area. Contain the spill if possible. Notify emergency response

personnel.

Diagram 2: Emergency Response Logic for Accidental Exposure
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Caption: Decision-making flow for responding to accidental exposure.
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Toxicological and Ecological Information
Detailed quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median

lethal concentration), for 3-Chloro-2-methoxyaniline are not readily available in the public

domain. Similarly, comprehensive ecological impact studies have not been identified. The

absence of this data underscores the need for a cautious approach, treating the compound as

potentially toxic and harmful to the environment.

Disposal Considerations
All waste containing 3-Chloro-2-methoxyaniline must be treated as hazardous waste.

Disposal should be carried out in accordance with local, state, and federal regulations. Contact

your institution's environmental health and safety department for specific disposal procedures.

Conclusion
While a complete safety data sheet for 3-Chloro-2-methoxyaniline is not widely accessible,

the available information clearly indicates that it is a hazardous substance requiring careful

handling. Researchers, scientists, and drug development professionals must adhere to the

safety precautions outlined in this guide to mitigate risks. The GHS classification points to

significant irritation hazards, and the lack of comprehensive toxicological and ecological data

necessitates a conservative approach to its use and disposal. Always prioritize safety through

the consistent use of appropriate personal protective equipment and engineering controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1345702#3-chloro-2-methoxyaniline-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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